molecular formula C11H16N2O B6161935 2,6-bis(dimethylamino)benzaldehyde CAS No. 1289262-06-1

2,6-bis(dimethylamino)benzaldehyde

Cat. No. B6161935
CAS RN: 1289262-06-1
M. Wt: 192.3
InChI Key:
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Description

2,6-Bis(dimethylamino)benzaldehyde, or 2,6-BDMA, is an aromatic aldehyde used in the synthesis of various compounds, such as pharmaceuticals and agrochemicals. It is also used as a reagent in the preparation of other compounds, such as dyes and aromatic amines. 2,6-BDMA is a colorless solid with a melting point of 48-50°C and a boiling point of 197-199°C. It is soluble in water, alcohol, and ether and is relatively stable under standard conditions.

Scientific Research Applications

2,6-BDMA is used in a variety of scientific research applications, including the synthesis of pharmaceuticals and agrochemicals, the development of dyes and aromatic amines, and the preparation of various compounds. It is also used as a reagent in the preparation of other compounds, such as thiourea derivatives, amino acids, and peptides.

Mechanism of Action

2,6-BDMA is a highly reactive compound and can react with a variety of substrates. It is commonly used as a reagent in the preparation of various compounds, such as thiourea derivatives, amino acids, and peptides. The reaction of 2,6-BDMA with a substrate is catalyzed by an acid, and the reaction mechanism involves the formation of a carbocation intermediate, which is then attacked by a nucleophile.
Biochemical and Physiological Effects
2,6-BDMA has been studied for its potential biochemical and physiological effects. In one study, 2,6-BDMA was found to increase the activity of the enzyme acetylcholinesterase, which is involved in the metabolism of the neurotransmitter acetylcholine. In addition, 2,6-BDMA has been shown to inhibit the growth of a number of bacterial strains, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa.

Advantages and Limitations for Lab Experiments

2,6-BDMA is a highly reactive compound and is relatively stable under standard conditions. It is also relatively easy to synthesize and is widely available. However, it is important to note that 2,6-BDMA is toxic and should be handled with caution. In addition, it is important to use appropriate safety equipment when working with this compound.

Future Directions

The potential applications of 2,6-BDMA are numerous. Future research could focus on the development of new synthetic methods for the synthesis of 2,6-BDMA and its derivatives. In addition, further studies could be conducted to explore the potential biochemical and physiological effects of 2,6-BDMA. Furthermore, research could be conducted to explore the potential uses of 2,6-BDMA in the synthesis of pharmaceuticals and agrochemicals. Finally, research could be conducted to explore the potential applications of 2,6-BDMA in the development of dyes and aromatic amines.

Synthesis Methods

2,6-BDMA is synthesized by a two-step process. In the first step, the reaction of 2-nitrobenzaldehyde and dimethylamine in the presence of an acid catalyst produces 2,6-dinitrobenzaldehyde. In the second step, the 2,6-dinitrobenzaldehyde is reduced with sodium borohydride to yield 2,6-BDMA.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 2,6-bis(dimethylamino)benzaldehyde can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-nitrobenzaldehyde", "dimethylamine", "sodium borohydride", "acetic acid", "sodium hydroxide", "methanol", "hydrochloric acid", "sodium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: Reduction of 4-nitrobenzaldehyde to 4-aminobenzaldehyde using sodium borohydride in methanol", "Step 2: Protection of the amine group in 4-aminobenzaldehyde with dimethylamine and acetic acid to form 2,4-bis(dimethylamino)benzaldehyde", "Step 3: Nitration of 2,4-bis(dimethylamino)benzaldehyde with nitric acid to form 2,4-bis(dimethylamino)-5-nitrobenzaldehyde", "Step 4: Reduction of 2,4-bis(dimethylamino)-5-nitrobenzaldehyde to 2,4-bis(dimethylamino)-5-aminobenzaldehyde using sodium borohydride in methanol", "Step 5: Oxidation of 2,4-bis(dimethylamino)-5-aminobenzaldehyde with sodium chlorite and acetic acid to form 2,6-bis(dimethylamino)benzaldehyde", "Step 6: Purification of the product using ethyl acetate and drying with sodium sulfate" ] }

CAS RN

1289262-06-1

Molecular Formula

C11H16N2O

Molecular Weight

192.3

Purity

95

Origin of Product

United States

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